Cas no 5424-29-3 (2-amino-3-hydroxy-2-methyl-propanoic acid)

• Product Name: 2-amino-3-hydroxy-2-methyl-propanoic acid
• CAS No: 5424-29-3
• MF: C₄H₉NO₃
• MW: 119.119161367416
• MDL: MFCD00021680
• CID: 368681
• PubChem ID: 94309
• Update Time: 2025-06-09

2-amino-3-hydroxy-2-methyl-propanoic acid Chemical and Physical Properties

Names and Identifiers

• Serine, 2-methyl-
• α-Methyl-D,L-serine
• .α.-Methyl-DL-serine
• 2-Amino-3-hydroxy-2-methylpropanoic acid hydrochloride
• 2-Methyl-Serine
• DL-2-Me-Ser-OH
• DL-2-Methylserine
• 2-methyl-DL-serine
• 2-methylserine
• Alpha-Methyl-D,L-serine
• A-METHYL-D,L-SERINE
• DL-A-METHYLSERINE
• Dl-serine,2-methyl
• Serine,2-methyl-,DL
• 2-amino-3-hydroxy-2-methyl-propanoic acid
• AKOS006221903
• (R,S)-2-Amino-3-hydroxy-2-methylpropionic acid hydrate
• FT-0672118
• 2-amino-3-hydroxy-2-methyl-propionic acid
• MFCD00021680
• NSC12135
• EINECS 226-565-5
• alpha-Methylserine
• NSC 163492
• NSC11203
• a-methylserine
• NSC-163492
• SY047311
• Propanoic acid, 2-amino-2-methyl-3-hydroxy-
• SY047312
• PD196581
• ?-Methyl-D,L-serine
• F70028
• Serine, 2-methyl-, DL-
• EN300-175656
• SCHEMBL22926
• H-2-Me-DL-Ser-OH
• UNII-CZ8HQ2F53F
• CHEBI:17799
• DTXSID001346506
• MFCD00145210
• SY047210
• NSC-11203
• CHEBI:134206
• NSC163492
• 9A30BC2E-CA96-44A4-8E4B-097E9C16DDB9
• FT-0600572
• NSC 12135
• HY-W012873
• 2-Amino-3-hydroxy-2-methylpropionic acid
• FT-0622265
• .alpha.-Methyl-DL-serine
• alpha-Methyl-DL-serine
• dl-2-methylserine hydrate
• 2-Methylserine #
• CS-W013589
• 2-amino-3-hydroxy-2-methylpropanoic acid
• MFCD00145243
• 3398-40-1
• NSC-12135
• .ALPHA.-METHYLSERINE
• A1-51401
• CZ8HQ2F53F
• CHEMBL539702
• NSC 11203
• DL-.alpha.-Methylserine
• ?-Methyl-DL-serine
• Q27102625
• DL-Serine, 2-methyl-
• 5424-29-3

• MDL： MFCD00021680
• Inchi： 1S/C4H9NO3/c1-4(5,2-6)3(7)8/h6H,2,5H2,1H3,(H,7,8)
• InChI Key： CDUUKBXTEOFITR-UHFFFAOYSA-N
• SMILES： OCC(C(=O)O)(C)N

Computed Properties

• Exact Mass: 119.05800
• Monoisotopic Mass: 119.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Melting Point: 253-263 °C
• PSA: 83.55000
• LogP: -0.51900

2-amino-3-hydroxy-2-methyl-propanoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids

Additional information on 2-amino-3-hydroxy-2-methyl-propanoic acid

Introduction to 2-amino-3-hydroxy-2-methyl-propanoic acid (CAS No. 5424-29-3)

2-amino-3-hydroxy-2-methyl-propanoic acid, identified by the Chemical Abstracts Service number 5424-29-3, is a significant compound in the field of biochemistry and pharmaceutical research. This amino acid derivative has garnered attention due to its unique structural properties and potential applications in various biochemical pathways and drug development.

The molecular structure of 2-amino-3-hydroxy-2-methyl-propanoic acid consists of a branched-chain amino acid backbone, featuring both an amino group and a hydroxyl group. This dual functionality makes it a versatile intermediate in organic synthesis and a potential building block for more complex molecules. The presence of the hydroxyl group at the third carbon position contributes to its reactivity, enabling participation in various enzymatic reactions and metabolic processes.

In recent years, research on 2-amino-3-hydroxy-2-methyl-propanoic acid has expanded significantly, particularly in the context of its role in metabolic pathways and its potential as a precursor for bioactive compounds. Studies have highlighted its involvement in the biosynthesis of certain neurotransmitters and its potential utility in therapeutic applications targeting neurological disorders. The compound's ability to act as a substrate for various enzymes has made it a subject of interest for researchers exploring novel drug targets.

One of the most compelling aspects of 2-amino-3-hydroxy-2-methyl-propanoic acid is its potential application in synthetic biology. Researchers have been exploring its use as a precursor in the production of non-proteinogenic amino acids, which are essential for creating novel biomaterials and therapeutic agents. The compound's structural flexibility allows for modifications that can lead to the development of new molecules with tailored properties, making it a valuable asset in drug discovery efforts.

Recent advancements in computational chemistry have further enhanced the understanding of 2-amino-3-hydroxy-2-methyl-propanoic acid's interactions within biological systems. Molecular modeling studies have revealed insights into how this compound interacts with enzymes and other biomolecules, providing a foundation for rational drug design. These studies have identified key residues that mediate its binding affinity, offering opportunities for optimizing its pharmacological properties.

The pharmaceutical industry has also shown interest in 2-amino-3-hydroxy-2-methyl-propanoic acid due to its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its unique structural features make it a candidate for producing compounds with anti-inflammatory, neuroprotective, and anticancer properties. Several preclinical studies have demonstrated promising results when this compound is incorporated into drug candidates, suggesting its therapeutic potential.

In addition to its pharmaceutical applications, 2-amino-3-hydroxy-2-methyl-propanoic acid has found utility in agricultural research. Its role as a metabolite in certain plant pathways has been investigated, with findings indicating that it may contribute to stress resistance and growth regulation. This has opened up possibilities for developing crop protection agents and improving agricultural productivity.

The synthesis of 5424-29-3 is another area where significant progress has been made. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications. Techniques such as enzymatic catalysis and green chemistry principles have been employed to optimize its synthesis, reducing environmental impact while maintaining high yields.

Future research directions for 2-amino-3-hydroxy-2-methyl-propanoic acid include exploring its role in disease mechanisms and developing novel therapeutic strategies based on its bioactivity. The compound's versatility suggests that it could be integrated into multiple therapeutic modalities, from small molecule drugs to biologics. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to new treatments for a wide range of diseases.

In conclusion, 2-amino-3-hydroxy-2-methyl-propanoic acid (CAS No. 5424-29-3) is a multifaceted compound with significant implications in biochemistry, pharmaceuticals, and agriculture. Its unique structural features and biological activities make it a valuable candidate for further research and development. As scientific understanding continues to evolve, the potential applications of this compound are expected to expand, contributing to advancements in medicine and biotechnology.